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Compound of Interest

Compound Name: 3-Amino-2-oxazolidinone-d4

Cat. No.: B563276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 3-Amino-2-oxazolidinone-
d4 (AOZ-d4), a deuterated isotopologue of 3-Amino-2-oxazolidinone (AOZ). AOZ is a primary

metabolite of the nitrofuran antibiotic, furazolidone. Due to the prohibition of furazolidone in

food-producing animals in many jurisdictions, regulatory monitoring for its residues is crucial for

food safety. AOZ is a stable, tissue-bound metabolite, making it an ideal marker for

furazolidone use.[1] Consequently, AOZ-d4 has become an indispensable tool in analytical

chemistry, serving as an internal standard for the accurate quantification of AOZ in various

biological matrices.[2]

Core Properties and Specifications
3-Amino-2-oxazolidinone-d4 is a stable isotope-labeled compound where four hydrogen

atoms on the oxazolidinone ring have been replaced with deuterium. This substitution results in

a mass shift of +4 Da compared to the unlabeled analog, enabling its use in mass

spectrometry-based analytical methods for precise quantification.[1]

Physicochemical Data
The fundamental properties of 3-Amino-2-oxazolidinone-d4 are summarized in the table

below, compiled from various commercial and database sources.
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Property Value Source(s)

Chemical Name
3-amino-4,4,5,5-tetradeuterio-

1,3-oxazolidin-2-one
[3]

Synonyms
AOZ-d4, 3-Aminooxazolidin-2-

one-d4
[1][3]

CAS Number 1188331-23-8 [1]

Molecular Formula C₃H₂D₄N₂O₂ [1][4]

Molecular Weight 106.12 g/mol [1][4]

Monoisotopic Mass 106.068 Da

Appearance Solid (Neat)

Quality and Purity Specifications
The quality of AOZ-d4 as an analytical standard is critical for its application. The data below is

representative of commercially available standards. For specific applications, consulting the lot-

specific Certificate of Analysis is essential.

Parameter Specification Source(s)

Chemical Purity (HPLC) >95% [4]

Isotopic Purity

Not specified in general

literature, refer to Certificate of

Analysis

Format
Neat solid or solution in a

specified solvent
[1]

Storage Conditions +4°C [4]

Synthesis Pathway (Theoretical)
While detailed, step-by-step synthesis protocols for 3-Amino-2-oxazolidinone-d4 are not

readily available in peer-reviewed literature, a plausible synthetic route can be conceptualized
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based on established organic chemistry principles for isotopic labeling. The following diagram

illustrates a theoretical pathway.

Theoretical Synthesis of 3-Amino-2-oxazolidinone-d4
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Caption: A plausible synthetic pathway for 3-Amino-2-oxazolidinone-d4.

Experimental Protocols
As a certified reference material, the most relevant experimental protocol for professionals is its

application in quantitative analysis. Below is a representative protocol for the determination of

AOZ in tissue samples using AOZ-d4 as an internal standard, based on common practices in

food safety analysis.

Protocol: Quantification of AOZ in Tissue by LC-MS/MS
1. Sample Preparation

Homogenization: Weigh 1 g of homogenized tissue sample into a 50 mL centrifuge tube.

Internal Standard Spiking: Add a known concentration of 3-Amino-2-oxazolidinone-d4
solution.

Hydrolysis: Add 5 mL of 0.1 M HCl. Incubate at 37°C overnight to release tissue-bound AOZ.
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Derivatization: Add 200 µL of 2-nitrobenzaldehyde solution (in DMSO). Vortex and incubate

at 50°C for 2 hours to form the NPAOZ derivative.

pH Adjustment: Adjust the pH to 7.0-7.5 with 0.1 M NaOH and a suitable buffer.

Liquid-Liquid Extraction: Add 5 mL of ethyl acetate, vortex vigorously for 1 minute, and

centrifuge.

Evaporation and Reconstitution: Transfer the organic layer to a new tube and evaporate to

dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile

phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

triple quadrupole mass spectrometer.

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient of water with formic acid and acetonitrile.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM).

Representative MRM Transitions

Compound Precursor Ion (m/z) Product Ion (m/z)

NPAOZ (from AOZ) 236.1 134.1

NPAOZ-d4 (from AOZ-d4) 240.1 134.1

The following diagram illustrates the analytical workflow.
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Analytical Workflow for AOZ Quantification
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Caption: Workflow for the analysis of AOZ using AOZ-d4 as an internal standard.
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Signaling Pathways and Biological Interactions
3-Amino-2-oxazolidinone-d4 is designed to be chemically and biologically inert in the context

of the analytical methods in which it is used. Its purpose is to mimic the analyte (AOZ) during

sample preparation and analysis without interfering with biological systems. The parent

compound, furazolidone, from which AOZ is derived, exerts its antimicrobial effect by inhibiting

bacterial enzymes and cross-linking DNA. The metabolite AOZ has been studied for its

potential to inhibit monoamine oxidases. However, AOZ-d4 itself is not used in studies of

signaling pathways. The metabolic conversion of furazolidone to AOZ is a key pathway in the

context of its detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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